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Compound of Interest

Compound Name: N-ethylcarbamoyl chloride

Cat. No.: B054608

Essential Safety and Handling Guide for N-
ethylcarbamoyl Chloride

This guide provides immediate, essential safety and logistical information for handling N-
ethylcarbamoyl chloride in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development.

Chemical Identifier:
o Name: N-ethylcarbamoyl chloride
e CAS Number: 41891-13-8

Hazard Identification and Classification

N-ethylcarbamoyl chloride is a hazardous chemical that requires careful handling. The
primary hazards are summarized below.
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Hazard Class GHS Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[1]

Causes severe skin burns and

Skin Corrosion/Irritation Category 1B
eye damage.[1][2][3]
) o Suspected of causing cancer.
Carcinogenicity Category 2 o
) May be corrosive to metals.[2]
Corrosive to Metals Category 1

[3]

Signal Word: Danger[2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N-ethylcarbamoyl

chloride.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[3][4]

Protects against severe eye
damage and skin burns from
splashes.[2][3]

Hand Protection

Compatible, chemical-resistant

gloves (impervious).[2][3]

Prevents severe skin burns

upon contact.[2][3]

Skin and Body Protection

Impervious protective clothing,
including a lab coat, and

protective boots if necessary.

[2](3]

Minimizes skin exposure to the

corrosive chemical.[2][3]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator.[2] In areas with
potential for overexposure, a
full facepiece respirator or a
self-contained breathing
apparatus (SCBA) should be
used.[3][4]

Protects against inhalation of
harmful and potentially

carcinogenic vapors.[1]

Operational Plan: Step-by-Step Handling Procedure

1.

Engineering Controls and Preparation:

Always handle N-ethylcarbamoyl chloride in a well-ventilated area, preferably within a

chemical fume hood with a closed system or local exhaust.[3]

Ensure a safety shower and eye wash station are readily accessible.[2][3]

Keep the chemical away from incompatible substances and metals.[2]

Store in a cool, dry, and dark place under an inert gas, as it is sensitive to moisture.[3][5]

. Donning PPE:

Before handling, put on all required PPE as specified in the table above.
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3. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[2]

Do not inhale vapors or mists.[3]

Since the container may develop pressure, open it carefully.[3]

Use corrosion-resistant equipment.[3]
4. After Handling:

Wash hands and face thoroughly after handling.[2][3]

Remove and wash any contaminated clothing before reuse.[2][3]

Emergency Procedures:

 In case of skin contact: Immediately remove all contaminated clothing. Rinse the affected
skin with plenty of water or shower. Immediately call a poison center or doctor.[3]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do so. Continue rinsing. Immediately call a poison center or
doctor.[2][3]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing.
Immediately call a poison center or doctor.[3]

e If swallowed: Rinse the mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.[3]

Disposal Plan
1. Waste Collection:

o Collect waste N-ethylcarbamoyl chloride and any contaminated materials in closed,
suitable containers labeled for chemical waste.[2]
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Safety Workflow Diagram

. Disposal Method:

The recommended method of disposal is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and a scrubber

system.[2][3]

Alternatively, consult your local or regional authorities for approved disposal methods.[3]

. Regulatory Compliance:

Observe all federal, state, and local regulations when disposing of this substance.[3]
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Workflow for Handling N-ethylcarbamoyl Chloride
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Caption: A flowchart illustrating the key steps and safety precautions for handling N-
ethylcarbamoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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